Cas no 1343796-28-0 (1-[2-(4-Fluoro-phenyl)-thiazol-4-yl]-ethanone)

• Product Name: 1-[2-(4-Fluoro-phenyl)-thiazol-4-yl]-ethanone
• CAS No: 1343796-28-0
• MF: C₁₁H₈FNOS
• MW: 221.25072479248
• MDL: MFCD20348939
• CID: 4695671
• Update Time: 2025-05-21

1-[2-(4-Fluoro-phenyl)-thiazol-4-yl]-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[2-(4-Fluoro-phenyl)-thiazol-4-yl]-ethanone

• MDL： MFCD20348939
• Inchi： 1S/C11H8FNOS/c1-7(14)10-6-15-11(13-10)8-2-4-9(12)5-3-8/h2-6H,1H3
• InChI Key： QDZMYTGHCJVODG-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)=O)N=C1C1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Topological Polar Surface Area: 58.2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 347.7±48.0 °C at 760 mmHg
• Flash Point: 164.1±29.6 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-[2-(4-Fluoro-phenyl)-thiazol-4-yl]-ethanone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-[2-(4-Fluoro-phenyl)-thiazol-4-yl]-ethanone

1-[2-(4-Fluoro-phenyl)-thiazol-4-yl]-ethanone: A Comprehensive Overview

The compound 1-[2-(4-Fluoro-phenyl)-thiazol-4-yl]-ethanone, identified by the CAS No. 1343796-28-0, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have garnered substantial attention due to their diverse biological activities and potential applications in drug discovery. The structure of this compound features a thiazole ring substituted with a fluoro phenyl group at position 2 and an ethanone group at position 4, making it a unique scaffold for further functionalization and exploration.

Recent studies have highlighted the importance of thiazole derivatives in various therapeutic areas, including anti-inflammatory, antidiabetic, and anticancer activities. The presence of the fluoro phenyl group in 1-[2-(4-Fluoro-phenyl)-thiazol-4-yl]-ethanone introduces electronic effects that can modulate the compound's interactions with biological targets. This makes it a promising candidate for exploring novel drug leads. Researchers have employed advanced computational techniques, such as molecular docking and QSAR modeling, to predict the binding affinity of this compound with key protein targets, further underscoring its potential in medicinal chemistry.

The synthesis of 1-[2-(4-Fluoro-phenyl)-thiazol-4-yl]-ethanone involves a multi-step process that typically begins with the preparation of the thiazole ring. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of the process. For instance, the use of transition metal catalysts has been reported to enhance the yield and purity of thiazole derivatives, making them more accessible for large-scale production.

In terms of applications, 1-[2-(4-Fluoro-phenyl)-thiazol-4-yl]-ethanone has shown potential as a building block for constructing more complex molecules with enhanced bioactivity. Its ability to undergo various functional group transformations makes it versatile in organic synthesis. For example, researchers have explored its use in Suzuki-Miyaura coupling reactions to create biaryl structures with improved pharmacokinetic properties.

Recent research has also focused on the pharmacokinetic profile of 1-[2-(4-Fluoro-phenyl)-thiazol-4-yl]-ethanone. Studies conducted in preclinical models have revealed favorable absorption and distribution characteristics, suggesting its potential as an orally active drug candidate. Furthermore, investigations into its metabolic stability have provided insights into optimizing its structure for improved half-life and reduced toxicity.

The integration of green chemistry principles into the synthesis and application of 1-[2-(4-Fluoro-phenyl)-thiazol-4-yli]-ethanone is another area gaining traction. By adopting sustainable practices, such as using renewable feedstocks and minimizing waste generation, researchers aim to reduce the environmental footprint associated with its production. This aligns with global efforts to promote eco-friendly chemical processes while maintaining high standards of product quality.

In conclusion, 1-[2-(4-fluoro phenyl) thiazol 4 yl] ethanone, CAS No. 1343796–28–0, stands as a testament to the ongoing advancements in organic chemistry and drug discovery. Its unique structure, coupled with recent research findings, positions it as a valuable tool for developing innovative therapeutic agents. As further studies unravel its full potential, this compound is poised to make significant contributions to both academic research and industrial applications.